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Compound of Interest

Compound Name: 1-Octadecyne

Cat. No.: B1346895

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the health and safety aspects of chemical compounds is paramount. This
guide provides detailed information on the safe handling, storage, and disposal of 1-
Octadecyne, a long-chain terminal alkyne.

Chemical and Physical Properties

A foundational aspect of safe laboratory practice is a thorough knowledge of the physical and
chemical properties of the substances being handled.

Property Value

Molecular Formula CisH3a

Molecular Weight 250.5 g/mol

Physical State Liquid or low melting solid
Appearance Colorless to light yellow
Melting Point/Range 21-24°C/69.8 - 75.2 °F[1]
Boiling Point/Range 313 °C/595.4 °F[1]
Solubility No data available
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Hazard Identification and GHS Classification

1-Octadecyne is classified under the Globally Harmonized System (GHS) with the following
hazard statements:

Hazard Class GHS Classification

o H304: May be fatal if swallowed and enters
Aspiration Hazard )
airways[2][3]

Signal Word Danger[2][3]

Pictogram:

l».Health Hazard

Safe Handling and Storage

Proper handling and storage procedures are critical to minimizing the risks associated with 1-
Octadecyne.

Handling:

» Avoid contact with skin, eyes, and clothing.[1]

¢ Avoid ingestion and inhalation.[1]

e Handle in accordance with good industrial hygiene and safety practices.[1]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to ensure the safety of
laboratory personnel.
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Protection Type

Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

No protective equipment is needed under
normal use conditions. A particle filter is

recommended if conditions warrant.[1]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route

First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention

immediately if symptoms occur.[1]

Remove to fresh air. Get medical attention

Inhalation ) ) )

immediately if symptoms occur.[1]

Clean mouth with water and drink afterwards
Ingestion plenty of water. Get medical attention if

symptoms occur.[1]

The following diagram outlines the general first-aid workflow for exposure to 1-Octadecyne.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3328803&productDescription=1-OCTADECYNE+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure to 1-Octadecyne
Eye Contact Skin Contact Inhalation Ingestion
/ if symptoms occur if symptoms occur if symptoms occur

[
\\ Wptoms occur if symptoms occur if symptoms occur
\\;

N

|
!

|

Click to download full resolution via product page
First-Aid Workflow for 1-Octadecyne Exposure

Fire-Fighting Measures

While specific data on the flash point of 1-Octadecyne is not readily available, it is important to
be prepared for a fire emergency.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

o Special Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for
firefighting if necessary.[3]

Stability and Reactivity

o Reactivity: No known hazardous reactions based on available information.

e Chemical Stability: Stable under normal conditions.[1]

Toxicological Information
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Detailed toxicological data for 1-Octadecyne is limited. The primary known health effect is the
potential for methemoglobinemia.[1]

Disposal Considerations

Proper disposal of 1-Octadecyne is essential to prevent environmental contamination and
ensure compliance with regulations.

o Disposal Method: Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations, and product characteristics at the
time of disposal.[3]

The following diagram illustrates a general workflow for handling 1-Octadecyne in a laboratory
setting, from acquisition to disposal.
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General Laboratory Handling Workflow for 1-Octadecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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